Cas no 170642-28-1 (Fmoc-D-Gly(allyl)-OH)

• Product Name: Fmoc-D-Gly(allyl)-OH
• CAS No: 170642-28-1
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• MDL: MFCD01311776
• CID: 65864
• PubChem ID: 24846448
• Update Time: 2025-11-01

Fmoc-D-Gly(allyl)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pent-4-enoic acid
• FMOC-D-2-ALLYLGLYCINE
• FMOC-D-ALLYLGLYCINE
• FMOC-D-(ALLYL)GLY-OH
• FMOC-D-ALGLY-OH
• FMOC-D-GLY(ALLYL)-OH
• FMOC-ALPHA-ALLYL-D-GLY
• FMOC-ALLYL-D-GLYCINE
• FMOC-(R)-2-AMINO-4-PENTENOIC ACID
• Fmoc-D-allyl-Gly-OH
• (R)-N-Fmoc-allyl-glycine
• Fmoc-(R)-2-Allylglycine
• Fmoc-D-Allyglycine
• Fmoc-α-allyl-D-Gly-OH
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-enoic acid
• (R)-N-Fmoc-Allylglycine
• 2-Allyl-N-Fmoc-D-glycine
• (R)-N-(9-Fluorenylmethoxycarbonyl)-2-amino-4-pentenoic acid
• Fmoc-allyl-Gly-OH
• FMoc-R-allyglycine
• RARECHEM BK PT 0254
• Fmc-D-Gly(allyl)-OH
• F12314
• J-010638
• SCHEMBL119527
• AC-9627
• MFCD01311776
• CS-W014495
• Fmoc-D-allyl-Gly-OH, >=96.0% (HPLC)
• S-170642-28-1
• Fmoc-
• (R)-2-Fmoc-amino-4-pentenoic acid;Fmoc-D-allylglycine
• DTXSID20427396
• EN300-650362
• 170642-28-1
• Fmoc--allyl-D-Gly-OH
• (R)-2-(Fmoc-amino)-4-pentenoic acid
• HY-W013779
• (S)-2-Fmoc-amino-4-pentenoic acid;Fmoc-L-allylglycine
• Fmoc--allyl-Gly-OH
• AKOS016843572
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)pent-4-enoic acid
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoic acid
• PS-12150
• N-FLUORENEMETHOXYCARBONYL-L-ALLYL GLYCINE
• A inverted exclamation mark-allyl-D-Gly
• DA-48782
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pent-4-enoic acid
• Fmoc-D-Gly(allyl)-OH

• MDL： MFCD01311776
• Inchi： 1S/C20H19NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h2-6,8-11,17-18H,1,7,12H2,(H,21,24)(H,22,23)/t18-/m1/s1
• InChI Key： YVBLQCANYSFEBN-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 337.13100
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.4
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2486 (rough estimate)
• Melting Point: 134 ºC
• Boiling Point: 473.68°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• PSA: 66.84000
• LogP: 3.50810
• Solubility: Not available

Fmoc-D-Gly(allyl)-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25-S22
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-D-Gly(allyl)-OH

Comprehensive Guide to Fmoc-D-Gly(allyl)-OH (CAS No. 170642-28-1): Applications, Synthesis, and Industry Trends

Fmoc-D-Gly(allyl)-OH (CAS No. 170642-28-1) is a specialized N-Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation. This compound features an allyl-protected glycine backbone, making it invaluable for orthogonal deprotection strategies in solid-phase peptide synthesis (SPPS). Its unique structure enables selective modifications, catering to advanced research in drug discovery, biomaterials, and proteomics.

The growing demand for custom peptide synthesis and precision therapeutics has propelled interest in Fmoc-D-Gly(allyl)-OH. Researchers frequently search for "allyl protection in peptide chemistry" or "Fmoc-D-Gly(allyl)-OH solubility," reflecting its technical relevance. This compound’s compatibility with microwave-assisted peptide synthesis (a hot topic in 2024) further enhances its utility in high-throughput workflows.

From a synthetic perspective, CAS 170642-28-1 offers advantages in side-chain functionalization. The allyl group can be selectively removed via palladium catalysis, enabling subsequent click chemistry or fluorescent labeling—key techniques in antibody-drug conjugate (ADC) development. This aligns with trending searches like "non-natural amino acids for ADCs" and "Fmoc amino acid storage conditions."

Quality control of Fmoc-D-Gly(allyl)-OH involves rigorous HPLC purity analysis (≥98%) and chiral integrity verification. Suppliers often highlight its low racemization risk, addressing common user concerns about "D-amino acid stability in SPPS." Proper storage at -20°C under inert atmosphere ensures longevity, a detail frequently queried in peptide forum discussions.

Emerging applications include its use in hydrogel design for 3D cell culture—a trending niche in organoid research. The compound’s allyl moiety allows crosslinking via thiol-ene reactions, a technique gaining traction in bioprinting communities. Such innovations respond to search trends like "amino acid modifiers for biomaterials."

Regulatory compliance is another critical aspect. While CAS 170642-28-1 is not classified as hazardous, proper MSDS documentation remains essential for international shipping—addressing queries like "Fmoc amino acid shipping regulations." Its non-toxic profile supports safer handling compared to traditional Boc-protected analogs, a point emphasized in green chemistry initiatives.

In conclusion, Fmoc-D-Gly(allyl)-OH exemplifies the intersection of classical peptide chemistry and modern bioconjugation technologies. As demand grows for tailored therapeutic peptides and smart biomaterials, this compound’s role will expand—making it a staple in both academic and industrial settings.